N-(4,5-dimethylbenzo[d]thiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4,5-dimethylbenzo[d]thiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs .
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its NMR data . The 1H-NMR and 13C-NMR data provide information about the hydrogen and carbon atoms in the molecule, respectively. The IR data provide information about the functional groups present in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its NMR and IR data . The NMR data provide information about the hydrogen and carbon atoms in the molecule, while the IR data provide information about the functional groups present in the molecule .Scientific Research Applications
- The compound has been investigated for its anti-inflammatory potential. Researchers synthesized novel derivatives of N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino)]benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino]benzamides. Among these, compounds with a methoxy group at the sixth position in the benzothiazole ring showed promising COX-1 inhibition (IC50 values of 11.34 µM and 11.21 µM) and excellent COX-2 selectivity (SI values of 103.09 and 101.90, respectively). These compounds also inhibited albumin denaturation significantly .
- Thiazole derivatives, including those related to our compound, have demonstrated antimicrobial and antifungal properties. While specific studies on this compound are limited, its structural features suggest potential in combating microbial infections .
- Although not directly studied for this compound, thiazoles have shown antitumor and cytotoxic effects. Further exploration could reveal its potential in cancer therapy .
- The compound’s structure lends itself to applications in sensor technology. Researchers have developed custom-made electrodes using small organic molecules, and this compound could find use as a sensor, particularly in the field of molecular interaction studies .
- While not specifically tested for this compound, thiazoles have been associated with potential anti-Alzheimer’s and antioxidant effects. Further investigations could explore its neuroprotective properties .
- Thiazole derivatives have been studied for hepatoprotective effects. Although data on our compound are scarce, its chemical structure suggests it may have hepatoprotective potential .
Anti-Inflammatory Properties
Antimicrobial and Antifungal Activities
Antitumor and Cytotoxic Activity
Custom-Made Electrodes for Sensing Applications
Anti-Alzheimer’s and Antioxidant Properties
Hepatoprotective Activity
Mechanism of Action
Target of Action
The primary target of N-(4,5-dimethylbenzo[d]thiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide is related to its anti-tubercular activity . The compound has been found to have potent inhibitory effects against M. tuberculosis .
Mode of Action
The compound’s interaction with its targets likely results in changes that inhibit the growth or function of the target organism or cells .
Biochemical Pathways
Benzothiazole derivatives have been found to affect a variety of pathways related to their biological activities . For example, they may interfere with the synthesis of key proteins or enzymes, disrupt cell membrane integrity, or inhibit DNA replication .
Pharmacokinetics
The solubility and chemical stability of benzothiazole derivatives can influence their bioavailability .
Result of Action
The result of the compound’s action is likely dependent on its mode of action and the specific target. For example, in the case of its anti-tubercular activity, the result may be the inhibition of M. tuberculosis growth .
Action Environment
Environmental factors can influence the action, efficacy, and stability of N-(4,5-dimethylbenzo[d]thiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide. Factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and activity .
properties
IUPAC Name |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-oxobenzo[f]chromene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16N2O3S/c1-12-7-10-19-20(13(12)2)24-23(29-19)25-21(26)17-11-16-15-6-4-3-5-14(15)8-9-18(16)28-22(17)27/h3-11H,1-2H3,(H,24,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYPJHPHURFSVJS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)SC(=N2)NC(=O)C3=CC4=C(C=CC5=CC=CC=C54)OC3=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,5-dimethylbenzo[d]thiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.